Cas no 896310-03-5 (N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide)

• Product Name: N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide
• CAS No: 896310-03-5
• MF: C₂₃H₂₃FN₂O₆S
• MW: 474.501928567886
• CID: 6441831
• Update Time: 2025-07-01

N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide
• N'-[2-(4-fluorophenyl)sulfonyl-2-(furan-2-yl)ethyl]-N-[2-(2-methoxyphenyl)ethyl]oxamide

• Inchi： 1S/C23H23FN2O6S/c1-31-19-6-3-2-5-16(19)12-13-25-22(27)23(28)26-15-21(20-7-4-14-32-20)33(29,30)18-10-8-17(24)9-11-18/h2-11,14,21H,12-13,15H2,1H3,(H,25,27)(H,26,28)
• InChI Key： MFFMRMPVNKICLC-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1OC)(=O)C(NCC(S(C1=CC=C(F)C=C1)(=O)=O)C1=CC=CO1)=O

Additional information on N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide

Introduction to N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide (CAS No. 896310-03-5)

N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in the field of pharmaceutical chemistry. This compound, identified by the CAS number 896310-03-5, has garnered attention due to its unique chemical properties and the promising avenues it opens for further research and development.

The molecular framework of this compound consists of several key functional groups, including a 4-fluorobenzenesulfonyl moiety, a furan-2-yl substituent, and an 2-(2-methoxyphenyl)ethyl group. These components contribute to the compound's reactivity and its potential utility in various chemical transformations. The presence of the 4-fluorobenzenesulfonyl group, in particular, is noteworthy as it is often employed in medicinal chemistry for its ability to enhance binding affinity and metabolic stability.

In recent years, there has been a significant surge in research focused on the development of novel compounds with applications in drug discovery and therapeutic interventions. The compound N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide stands out in this context due to its multifaceted structural features. The combination of the furan-2-yl and 2-(2-methoxyphenyl)ethyl groups suggests potential interactions with biological targets, making it a candidate for further exploration in pharmacological studies.

The synthesis of such complex molecules often involves multi-step organic reactions, requiring precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques has enabled chemists to construct intricate molecular architectures with high fidelity. In the case of N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide, the synthesis likely involves the strategic coupling of various precursors to form the desired structure. This process demands a deep understanding of organic chemistry principles and access to specialized equipment.

The potential applications of this compound are vast and span across multiple domains of chemical biology and drug development. One particularly intriguing area is its use as a building block for more complex pharmacophores. By modifying or appending additional functional groups to the core structure, researchers can generate derivatives with tailored properties for specific therapeutic purposes.

The role of computational chemistry in understanding the behavior of such compounds cannot be overstated. Molecular modeling techniques allow researchers to predict how N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide will interact with biological targets at the molecular level. This information is crucial for designing experiments and optimizing synthetic routes. Additionally, computational methods can help identify potential side effects or toxicities associated with the compound, thereby guiding its safe use in research and development.

In recent studies, there has been a growing interest in exploring the therapeutic potential of fluorinated aromatic compounds. The presence of the 4-fluorobenzenesulfonyl group in N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide aligns it with this trend. Fluoroaromatics are known for their enhanced bioavailability and improved pharmacokinetic profiles, making them attractive candidates for drug development. Further research is needed to fully harness these properties and translate them into tangible therapeutic benefits.

The impact of this compound extends beyond academic research; it also holds promise for industrial applications. Companies specializing in fine chemicals and pharmaceuticals are increasingly investing in novel molecular entities like N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide. These entities serve as valuable starting materials for developing new drugs or improving existing ones. The ability to synthesize complex molecules like this one with high yields and purity is essential for meeting industrial demands.

The future direction of research on N-896310-03-5, as well as similar compounds, will likely involve interdisciplinary collaborations between chemists, biologists, and pharmacologists. Such collaborations are essential for translating laboratory discoveries into practical applications that benefit society. By leveraging cutting-edge technologies and innovative approaches, researchers can unlock the full potential of this compound and related derivatives.

In conclusion, N-N-89631003992339939999999999999^{(CAS No. strong)}